N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide

• IUPAC Name: (E)-N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)prop-2-enamide
• InChI: InChI=1S/C17H10ClN3O5/c18-12-1-3-13(4-2-12)20-17(22)11(8-19)5-10-6-15-16(26-9-25-15)7-14(10)21(23)24/h1-7H,9H2,(H,20,22)/b11-5+
• InChI Key: RWDNUHKTBWDKKU-VZUCSPMQSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=C(C#N)C(=O)NC3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=C(\C#N)/C(=O)NC3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H10ClN3O5
• Molecular Weight: 371.7 g/mol

Description

N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been reported to exhibit biochemical and physiological effects in various studies. It has been shown to reduce inflammation in animal models of arthritis and colitis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been reported to exhibit anti-microbial activity against several bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using different methods. It exhibits potent anti-inflammatory, anti-cancer, and anti-microbial activities, making it a useful tool for studying these biological processes. However, the compound has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide. One direction is to study its potential use as a fluorescent probe for the detection of metal ions in biological and environmental samples. Another direction is to investigate its potential use as a therapeutic agent for the treatment of inflammatory diseases, cancer, and microbial infections. Additionally, the compound could be modified to improve its solubility and reduce its toxicity for better use in lab experiments.

Scientific Research Applications

N-(4-chlorophenyl)-2-cyano-3-(6-nitro-1,3-benzodioxol-5-yl)acrylamide has been extensively studied for its potential applications in various fields of scientific research. This compound has been reported to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.